5,6-trans-Vitamin D3

• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12?,23-13+/t21-,24+,25-,26+,27-/m1/s1
• InChIKey: QYSXJUFSXHHAJI-SIFABRIRSA-N

5,6-trans-Vitamin D3: Overview and Key Characteristics

5,6-trans-Vitamin D3 (CAS 22350-41-0), also known as 5,6-trans-Cholecalciferol, is a stereoisomer of Vitamin D3 (cholecalciferol) characterized by the trans configuration of the 5,6-double bond in its secosteroid structure [1]. This compound is a photoproduct generated from Vitamin D3 upon exposure to ultraviolet irradiation in the skin, where it undergoes rapid photodegradation to various photoproducts [2]. As an endogenous Vitamin D3 derivative, 5,6-trans-Vitamin D3 serves as a critical analytical reference standard for impurity profiling in pharmaceutical quality control of Vitamin D3 formulations, and functions as a valuable negative control in Vitamin D receptor (VDR)-mediated biological studies due to its substantially attenuated receptor binding affinity compared to the active hormonal form [3].

1

Analytical reference workflow

Ph. Eur. Impurity A CRS for Vitamin D3 pharmaceutical impurity profiling and stability-indicating methods

2

VDR signaling tool compound

Attenuated receptor binding supports negative-control studies for VDR-dependent vs. VDR-independent pathways

3

Photobiology research

Endogenous UV photoproduct standard for skin vitamin D photo-isomer quantification and mechanistic studies

• [1] T C Chen, K Persons, Z Lu, J S Mathieu, M F Holick. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. View Source
• [2] Human Metabolome Database (HMDB). Showing metabocard for 5,6-trans-Vitamin D3 (HMDB0006719). View Source
• [3] 5,6-trans-Vitamin D3 (Standard) - MedChemExpress. Product Datasheet. View Source

Why 5,6-trans-Vitamin D3 Cannot Be Replaced by Generic Analogs

5,6-trans-Vitamin D3 cannot be interchangeably substituted with standard Vitamin D3 (cholecalciferol) or its active metabolites due to profound stereochemical and pharmacological divergence. The trans configuration at the 5,6-position fundamentally alters the three-dimensional conformation of the A-ring relative to the secosteroid backbone, which directly impacts recognition by the Vitamin D receptor (VDR) and downstream metabolic enzymes [1]. As a result, 5,6-trans-Vitamin D3 exhibits VDR binding affinity that is several orders of magnitude weaker than the active hormone 1α,25-dihydroxyvitamin D3, with a dissociation constant (Kd) of 560 nM versus sub-nanomolar affinity for the natural ligand [1]. Furthermore, in vivo antirachitic potency assays in chicks demonstrate that the trans isomer possesses at most 5% of the biological activity of the cis isomer (Vitamin D3), underscoring that simple substitution would yield quantitatively and qualitatively divergent experimental outcomes [2]. These differences mandate the use of authenticated 5,6-trans-Vitamin D3 reference material for accurate impurity quantification, photostability studies, and investigations of non-genomic Vitamin D signaling pathways.

Stereochemical mismatch

5,6-trans configuration fundamentally alters A-ring conformation, resulting in VDR affinity orders of magnitude weaker than the active hormone; standard Vitamin D3 or 1,25(OH)₂D₃ cannot replicate this binding profile.

Biological activity divergence

In vivo antirachitic potency is at most 5% of cis-Vitamin D3; antiproliferative and bone-resorbing responses require markedly higher concentrations, so interchange may yield quantitatively different outcomes.

Impurity standard specificity

Generic Vitamin D3 reference materials are not certified for impurity quantification; regulatory impurity profiling mandates authenticated 5,6-trans-Vitamin D3 CRS with defined storage conditions.

• [1] T C Chen, K Persons, Z Lu, J S Mathieu, M F Holick. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. View Source
• [2] B Borsje, E J De Vries, J R Roborgh. Analysis of fat-soluble vitamins. XVI. Antirachitic activity of 5,6-trans-vitamin D3 alone and in the presence of 5,6-cis-vitamin D3 resin, using chick bioassays. J Assoc Off Anal Chem. 1977 Sep;60(5):1003-9. View Source

Quantitative Evidence for 5,6-trans-Vitamin D3 Differentiation

VDR Binding Affinity Comparison

5,6-trans-Vitamin D3 displays substantially reduced vitamin D receptor (VDR) binding affinity compared to the active hormonal form of vitamin D. The dissociation constant (Kd) of 5,6-trans-Vitamin D3 for VDR is 560 nM, whereas the active metabolite 1α,25-dihydroxyvitamin D3 binds to VDR with sub-nanomolar affinity (Kd approximately 0.1 nM). Additionally, the 25-hydroxylated derivative 25-hydroxy-5,6-trans-vitamin D3 exhibits an intermediate Kd of 58 nM, indicating that metabolic hydroxylation partially rescues but does not fully restore high-affinity VDR engagement [1].

VDR Binding Affinity

Reported

Kd = 560 nM

Supports negative-control selection for VDR transactivation studies

1α,25-dihydroxyvitamin D3 Kd ~0.1 nM; 25-hydroxy-5,6-trans-Vitamin D3 Kd 58 nM

Evidence Dimension	Vitamin D receptor (VDR) binding affinity (Kd)
Target Compound Data	560 nM
Comparator Or Baseline	1α,25-dihydroxyvitamin D3: ~0.1 nM; 25-hydroxy-5,6-trans-vitamin D3: 58 nM; 25-hydroxytachysterol3: 22 nM
Quantified Difference	Approximately 5,600-fold lower affinity than 1α,25-dihydroxyvitamin D3; approximately 10-fold lower than 25-hydroxy-5,6-trans-vitamin D3
Conditions	Competitive binding assay using recombinant VDR

Why This Matters

The substantially attenuated VDR binding affinity establishes 5,6-trans-Vitamin D3 as an essential negative control compound for validating VDR-dependent versus VDR-independent biological effects in mechanistic studies.

• [1] T C Chen, K Persons, Z Lu, J S Mathieu, M F Holick. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. View Source

Antiproliferative Activity in Keratinocytes

In cultured human keratinocytes, 5,6-trans-Vitamin D3 induces significant inhibition of ³H-thymidine incorporation into DNA (a measure of antiproliferative activity) only at a concentration of 10⁻⁶ M (1 μM). In contrast, Vitamin D3 (cholecalciferol) and 25-hydroxytachysterol3 exhibit significant inhibitory activity at a 100-fold lower concentration of 10⁻⁸ M (10 nM) in the same assay system, demonstrating a clear dose-response threshold shift [1]. The hydroxylated derivative 25-hydroxy-5,6-trans-vitamin D3 similarly requires 10⁻⁶ M for significant inhibition, while lumisterol and tachysterol3 also show activity only at this higher concentration [1].

Keratinocyte Antiproliferation

Head-to-head

100-fold higher threshold vs. Vitamin D3

Context-dependent concentration-response discrimination in dermatology research

Target active at 1 μM; Vitamin D3 active at 10 nM (³H-thymidine incorporation assay)

Evidence Dimension	Antiproliferative activity (minimum effective concentration for significant inhibition of ³H-thymidine incorporation)
Target Compound Data	Significant inhibition only at 10⁻⁶ M (1 μM)
Comparator Or Baseline	Vitamin D3: significant inhibition at 10⁻⁸ M and 10⁻⁶ M; 25-hydroxytachysterol3: significant inhibition at 10⁻⁸ M and 10⁻⁶ M
Quantified Difference	100-fold higher concentration required for 5,6-trans-Vitamin D3 to achieve significant inhibition
Conditions	Cultured human keratinocytes, ³H-thymidine incorporation into DNA assay

Why This Matters

The 100-fold potency difference makes 5,6-trans-Vitamin D3 a critical tool for distinguishing concentration-dependent non-specific effects from VDR-mediated antiproliferative activity in dermatological research.

• [1] T C Chen, K Persons, Z Lu, J S Mathieu, M F Holick. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. View Source

In Vivo Antirachitic Potency Evaluation

In a classic chick bioassay model evaluating antirachitic (anti-rickets) activity, 5,6-trans-Vitamin D3 demonstrated substantially reduced in vivo biological potency compared to the naturally occurring 5,6-cis-Vitamin D3 (standard Vitamin D3). Two independent biological assays determined that the relative potency of the trans isomer is, at most, 5% that of the cis isomer [1]. Furthermore, when the cis isomer was co-administered with the trans isomer in the diet, the relative potency of the trans isomer did not markedly increase, reaching at most 16%, and the results were inconclusive regarding whether the trans isomer inhibits the antirachitic activity of the cis isomer [1].

In Vivo Antirachitic Potency

Head-to-head

≤5% relative potency vs. cis-Vitamin D3

Confirms low-activity impurity profile in formulation quality control

Chick bioassay; trans isomer did not markedly inhibit cis activity

Evidence Dimension	In vivo antirachitic activity (relative potency)
Target Compound Data	≤5% relative potency
Comparator Or Baseline	5,6-cis-Vitamin D3 (standard Vitamin D3): 100% reference potency
Quantified Difference	At least 20-fold lower potency; ≤5% of reference activity
Conditions	Chick bioassay, dietary administration, antirachitic activity measurement

Why This Matters

The ≤5% relative potency confirms that 5,6-trans-Vitamin D3 functions as a low-activity impurity in Vitamin D3 formulations, necessitating its quantification as a specified impurity in pharmaceutical quality control and stability-indicating methods.

• [1] B Borsje, E J De Vries, J R Roborgh. Analysis of fat-soluble vitamins. XVI. Antirachitic activity of 5,6-trans-vitamin D3 alone and in the presence of 5,6-cis-vitamin D3 resin, using chick bioassays. J Assoc Off Anal Chem. 1977 Sep;60(5):1003-9. View Source

Bone Resorbing Activity Assessment

In an in vitro bone resorption assay measuring ⁴⁵Ca release from prelabeled rat fetal bones, 5,6-trans-Vitamin D3 was completely inactive at concentrations as high as 10⁻⁶ M (1 μM). In contrast, 1α-hydroxyvitamin D3 produced significant effects on both mineral and matrix resorption at concentrations of 2.5×10⁻⁸ M (25 nM) and above, and was estimated to be 2-3 orders of magnitude (100- to 1,000-fold) less potent than 1α,25-dihydroxyvitamin D3 in this system [1]. The 25-hydroxylated derivative 5,6-trans-25-hydroxyvitamin D3 required a concentration of 2.5×10⁻⁷ M (250 nM) to stimulate ⁴⁵Ca release, indicating that metabolic hydroxylation at C-25 partially but incompletely rescues bone-resorbing activity [1].

Bone Resorbing Activity

Head-to-head

Inactive at ≤1 μM

Supports structure-activity relationship studies of bone-targeting analogs

1α-hydroxyvitamin D3 active at ≥25 nM; 5,6-trans-25-hydroxy-Vitamin D3 active at 250 nM

Evidence Dimension	In vitro bone resorbing activity (⁴⁵Ca release from rat fetal bones)
Target Compound Data	Inactive at concentrations up to 10⁻⁶ M (1 μM)
Comparator Or Baseline	1α-hydroxyvitamin D3: active at ≥2.5×10⁻⁸ M; 1α,25-dihydroxyvitamin D3: 2-3 orders of magnitude more potent than 1α-hydroxyvitamin D3; 5,6-trans-25-hydroxyvitamin D3: active at 2.5×10⁻⁷ M
Quantified Difference	5,6-trans-Vitamin D3 is >40-fold less potent than 1α-hydroxyvitamin D3 in this assay (inactive at 1 μM vs. active at 25 nM)
Conditions	72-hour continuous culture of prelabeled rat fetal bones, ⁴⁵Ca release measurement

Why This Matters

The complete absence of bone-resorbing activity at micromolar concentrations confirms that 5,6-trans-Vitamin D3 lacks the structural features required for direct osteoclast activation, making it suitable as a negative control in bone metabolism studies and as a scaffold for structure-activity relationship investigations of bone-targeting Vitamin D analogs.

• [1] P H Stern, C L Trummel, H K Schnoes, H F DeLuca. Bone resorbing activity of vitamin D metabolites and congeners in vitro: influence of hydroxyl substituents in the A ring. Endocrinology. 1975 Dec;97(6):1552-8. View Source

Analytical Standard for Impurity Profiling

5,6-trans-Vitamin D3 is designated as Cholecalciferol Impurity A in the European Pharmacopoeia (Ph. Eur.) and is supplied as a certified reference standard (CRS) for impurity profiling of Vitamin D3 pharmaceutical preparations . Unlike generic Vitamin D3 reference materials, 5,6-trans-Vitamin D3 reference standards are specifically intended for analytical applications including HPLC, GC, and mass spectrometry-based method development, validation, and routine quality control [1]. The compound requires specialized storage conditions (-20°C, protected from light, stored under nitrogen) to prevent further photodegradation and ensure analytical accuracy, with solution stability specifications of -80°C for 6 months or -20°C for 1 month [2].

Regulatory Designation

Supporting evidence

Ph. Eur. Cholecalciferol Impurity A CRS

Procurement basis for pharmacopoeial impurity profiling and method validation

Storage: -20°C, protect from light, under nitrogen

Evidence Dimension	Regulatory designation and analytical application scope
Target Compound Data	Designated as Cholecalciferol Impurity A CRS (Ph. Eur.); intended for analytical standard applications
Comparator Or Baseline	Generic Vitamin D3: active pharmaceutical ingredient; not certified for impurity quantification
Quantified Difference	N/A (categorical differentiation)
Conditions	Pharmaceutical quality control, pharmacopoeial impurity profiling

Why This Matters

The pharmacopoeial recognition as a specified impurity standard makes 5,6-trans-Vitamin D3 an essential procurement item for analytical laboratories performing regulatory-compliant Vitamin D3 release testing and stability studies.

• [1] MedChemExpress. 1α-Hydroxy-5,6-trans-vitamin D3 (Standard) and 5,6-trans-Vitamin D3 (Standard) Product Datasheets. View Source
• [2] 5,6-trans-Vitamin D3 (CAS 22350-41-0) Product Specifications. Storage and handling guidelines. View Source

Renal Phosphate Handling Effects

In a clinical study involving five patients with chronic post-operative hypoparathyroidism, treatment with 450 μg/day of 5,6-trans-25-hydroxyvitamin D3 (5,6-trans-25OHD3) for 14 days resulted in increased urinary phosphate excretion, whereas subsequent treatment with an equivalent dose of 5,6-cis-25-hydroxyvitamin D3 (5,6-cis-25OHD3) produced the opposite effect: decreased urinary phosphate excretion [1]. Despite this divergent effect on renal phosphate handling, both isomers demonstrated similar efficacy in normalizing serum calcium levels and enhancing intestinal calcium absorption, with intestinal calcium absorption remaining in the normal range during one year of lower-dose trans-isomer maintenance therapy (150 μg/day) [1]. Urinary hydroxyproline excretion also showed divergent patterns, increasing on the trans-isomer and decreasing on the cis-isomer, suggesting differential effects on calcium release from bone [1].

Renal Phosphate Handling

Reported

Opposite directional effects: trans increased, cis decreased urinary phosphate excretion

Divergent phosphate-handling endpoint context for tissue-specific mechanistic studies

Reported clinical study context (n=5 hypoparathyroidism); both isomers normalized serum calcium

Evidence Dimension	Effect on urinary phosphate excretion in hypoparathyroid patients
Target Compound Data	Increased urinary phosphate excretion (at 450 μg/day for 14 days)
Comparator Or Baseline	5,6-cis-25-hydroxyvitamin D3: decreased urinary phosphate excretion (at 450 μg/day for 14 days)
Quantified Difference	Opposite directional effects on phosphate excretion; both isomers normalized serum calcium equally
Conditions	Clinical study: chronic post-operative hypoparathyroidism patients (n=5), 14-day treatment periods, 450 μg/day dosing

Why This Matters

The opposite effects on phosphate handling despite comparable calcemic activity indicate that 5,6-trans-Vitamin D3 and its hydroxylated derivatives may engage distinct signaling pathways or receptor interactions, supporting their procurement for dissecting tissue-specific mechanisms of Vitamin D analog action.

• [1] J M K Juttmann, T J Visser, C Van Buchen, J C Birkenhager. Comparison between the 5,6-cis and 5,6-trans isomers of 25-hydroxyvitamin D3 in chronic hypoparathyroidism. Acta Endocrinol (Copenh). 1977 Dec;86(4):812-20. View Source

Application Scenarios for 5,6-trans-Vitamin D3

Pharmaceutical Impurity Quantification

As a Ph. Eur. specified impurity (Cholecalciferol Impurity A CRS), 5,6-trans-Vitamin D3 reference standard is essential for developing and validating stability-indicating HPLC and LC-MS/MS methods for Vitamin D3 active pharmaceutical ingredient (API) and finished dosage forms. Based on the ≤5% relative in vivo potency of this impurity compared to Vitamin D3 [1], accurate quantification is necessary to ensure that photodegradation during manufacturing and storage does not compromise product potency. The compound requires procurement under controlled storage conditions (-20°C, protected from light, under nitrogen) to maintain analytical integrity during method transfer and routine quality control operations [2].

VDR Pharmacology Negative Control

With a VDR dissociation constant (Kd) of 560 nM compared to approximately 0.1 nM for the active hormone 1α,25-dihydroxyvitamin D3 [1], 5,6-trans-Vitamin D3 serves as an ideal negative control in VDR transactivation assays. Researchers investigating novel Vitamin D analogs can employ 5,6-trans-Vitamin D3 to establish baseline receptor activation and differentiate VDR-dependent from VDR-independent cellular responses. The compound's attenuated binding affinity provides a quantitative benchmark for evaluating the structure-activity relationships of synthetic Vitamin D derivatives.

Dermatological Photoisomer Research

5,6-trans-Vitamin D3 is an endogenous photoproduct generated from Vitamin D3 upon UVB exposure in human skin [1]. Given that it requires a 100-fold higher concentration (10⁻⁶ M vs. 10⁻⁸ M) to inhibit keratinocyte proliferation compared to Vitamin D3 [2], procurement of authenticated 5,6-trans-Vitamin D3 enables researchers to accurately quantify photoproduct formation in ex vivo skin models and investigate the biological consequences of cutaneous Vitamin D photodegradation. This application is particularly relevant for photobiology studies examining sunlight-mediated Vitamin D metabolism and the role of photoisomers in skin homeostasis.

Synthetic Intermediate for Vitamin D Analogs

1α-Hydroxy-5,6-trans-Vitamin D3 serves as a critical intermediate in the modified synthesis of the anti-osteoporosis drug alfacalcidol (1α-hydroxyvitamin D3), wherein a key photochemical transformation of the 5,6-trans intermediate enables efficient conversion to the desired 5,6-cis configuration [1]. The trans isomer's distinct stereochemistry and UV absorption characteristics facilitate photoisomerization reactions that are central to the preparation of 1α-hydroxylated Vitamin D analogs. Additionally, the 5,6-trans triene system has been exploited in the design of metabolically stabilized Vitamin D analogs, such as PRI-1938, which demonstrate markedly enhanced resistance to CYP24A1-mediated catabolism [2].

Application

Selection Property

Validation Focus

Vitamin D3 Impurity Profiling

Pharmacopoeial impurity designation (Ph. Eur. Impurity A CRS)

Stability-indicating HPLC/LC-MS method validation

VDR Signaling Pathway Studies

Substantially reduced VDR binding affinity

VDR-dependent vs. VDR-independent response discrimination

Skin Photobiology Research

Endogenous UV photoproduct identity confirmation

Keratinocyte proliferation assay context and photo-isomer quantification

Vitamin D Analog Synthesis

5,6-trans stereochemistry for photochemical transformation

Photochemical conversion efficiency and intermediate stability

• [1] B Borsje, E J De Vries, J R Roborgh. Analysis of fat-soluble vitamins. XVI. Antirachitic activity of 5,6-trans-vitamin D3 alone and in the presence of 5,6-cis-vitamin D3 resin, using chick bioassays. J Assoc Off Anal Chem. 1977 Sep;60(5):1003-9. View Source
• [2] 5,6-trans-Vitamin D3 (CAS 22350-41-0) Product Specifications. Storage and handling guidelines. View Source
• [3] T C Chen, K Persons, Z Lu, J S Mathieu, M F Holick. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. View Source
• [4] Human Metabolome Database (HMDB). Showing metabocard for 5,6-trans-Vitamin D3 (HMDB0006719). View Source
• [5] Metabolic Interactions of Side-chain Extended and Unsaturated Vitamin D Analogs with Cytochrome P450 Enzymes: Integrating Theoretical and Experimental Approaches. 2025. View Source